Cas no 832741-18-1 (4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile)

4-Cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile is a specialized heterocyclic compound featuring a pyridine core substituted with a cyclopropyl group, a difluoromethyl moiety, a sulfanyl group, and a nitrile functionality. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the difluoromethyl group enhances metabolic stability, while the sulfanyl and nitrile functionalities offer versatile sites for further derivatization. The cyclopropyl substituent contributes to steric and electronic modulation, influencing binding affinity in target interactions. This compound is particularly valuable as an intermediate in the synthesis of bioactive molecules, where its distinct substitution pattern enables precise structural tuning for desired properties.

4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile structure

832741-18-1 structure

Product Name:4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile

CAS No:832741-18-1

MF:C₁₀H₈F₂N₂S

MW:226.245727539063

MDL:MFCD03422737

CID:3058028

PubChem ID:7019352

Update Time:2025-10-29

4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Cyclopropyl-6-(difluoromethyl)-2-mercaptonicotinonitrile
- 4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile
- BBL039326
- 4-cyclopropyl-6-(difluoromethyl)-2-sulfanyl-pyridine-3-carbonitrile
- AKOS000305515
- STK313326
- 832741-18-1
- CS-0271408
- 4-Cyclopropyl-6-difluoromethyl-2-mercapto-nicotinonitrile
- EN300-228738
- 4-cyclopropyl-6-difluoromethyl-2-mercaptonicotinonitrile
- 4-CYCLOPROPYL-6-(DIFLUOROMETHYL)-2-SULFANYL-3-PYRIDYL CYANIDE
- 4-cyclopropyl-6-(difluoromethyl)-2-sulfanylidene-1H-pyridine-3-carbonitrile
- MDL： MFCD03422737
- Inchi： 1S/C10H8F2N2S/c11-9(12)8-3-6(5-1-2-5)7(4-13)10(15)14-8/h3,5,9H,1-2H2,(H,14,15)
- InChI Key： JZMOTFLWLJGWNJ-UHFFFAOYSA-N
- SMILES： S=C1C(C#N)=C(C=C(C(F)F)N1)C1CC1

Computed Properties

Exact Mass: 226.03762576Da
Monoisotopic Mass: 226.03762576Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 424
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 67.9Å²

4-cyclopropyl-6-(difluoromethyl)-2-sulfanylpyridine-3-carbonitrile Pricemore >>

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